Cas no 59377-20-7 (2-Phenoxyphenyl isocyanate)

• Product Name: 2-Phenoxyphenyl isocyanate
• CAS No: 59377-20-7
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• MDL: MFCD00673047
• CID: 90029
• PubChem ID: 2733389
• Update Time: 2025-04-18

2-Phenoxyphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Phenoxyphenyl isocyanate
• 1-isocyanato-2-phenoxybenzene
• 2-phenoxybenzeneisocyanate
• 2-Phenoxyphenyl
• 2-phenoxy-phenyl isocyanate
• 2-Phenoxy-phenylisocyanat
• A832290
• 59377-20-7
• AKOS005169890
• MFCD00673047
• 1-isocyanato-2-phenoxy-benzene
• DTXSID10974788
• KCHQIPPONLLUGU-UHFFFAOYSA-N
• EN300-111038
• 2-Phenoxyphenyl isocyanate, 98%
• 2-Phenoxyphenylisocyanate
• 2-phenoxy phenyl isocyanate
• phenoxyphenyl isocyanate
• GEO-02102
• SCHEMBL673041
• W-200450
• FT-0613294

• MDL： MFCD00673047
• Inchi： 1S/C13H9NO2/c15-10-14-12-8-4-5-9-13(12)16-11-6-2-1-3-7-11/h1-9H
• InChI Key： KCHQIPPONLLUGU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1N=C=O

Computed Properties

• Exact Mass: 211.06300
• Monoisotopic Mass: 211.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.168 g/mL at 25 °C(lit.)
• Boiling Point: 101 °C0.1 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.588(lit.)
• PSA: 38.66000
• LogP: 3.44620
• Solubility: Not available

2-Phenoxyphenyl isocyanate Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers